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Compound of Interest

Compound Name: Triammonium phosphate trihydrate

Cat. No.: B179385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triammonium phosphate trihydrate ((NH₄)₃PO₄·3H₂O) is an inorganic compound with

significant potential in various scientific and industrial applications. This document provides a

concise technical overview of its key physical and chemical properties, compiled from available

data. While comprehensive experimental protocols and in-depth signaling pathway analyses

are not extensively available in public literature, this guide summarizes the foundational

knowledge of this compound.

Physical and Chemical Properties
A summary of the known quantitative data for triammonium phosphate trihydrate is

presented below. The lack of extensive, publicly available, peer-reviewed data on this specific

hydrate form limits the scope of this table.
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Property Value Notes

Molar Mass 203.13 g/mol
Calculated from the chemical

formula (NH₄)₃PO₄·3H₂O.

Appearance White crystalline solid

General description for

hydrated ammonium

phosphates.

Solubility in Water
Data for the trihydrate is

sparse.
The anhydrous form is soluble.

Melting Point Decomposes upon heating

Tends to lose ammonia and

water rather than melting at a

fixed point.

Density
Data for the trihydrate is not

readily available.
-

Experimental Considerations
Detailed, standardized experimental protocols for the analysis of triammonium phosphate
trihydrate are not widely published. However, standard analytical chemistry techniques can be

applied to characterize the compound.

Workflow for Characterization
The logical workflow for characterizing a sample of triammonium phosphate trihydrate would

involve a series of analytical techniques to confirm its identity and purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b179385?utm_src=pdf-body
https://www.benchchem.com/product/b179385?utm_src=pdf-body
https://www.benchchem.com/product/b179385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: General Characterization Workflow
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Figure 1: General Characterization Workflow

Chemical Reactivity and Decomposition
Triammonium phosphate trihydrate is expected to be unstable, particularly when heated.

The decomposition process involves the loss of both ammonia (NH₃) and water (H₂O), leading

to the formation of various ammonium phosphates and eventually polyphosphates at higher

temperatures.

Thermal Decomposition Pathway
The thermal decomposition can be visualized as a stepwise process.
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Figure 2: Conceptual Thermal Decomposition Pathway
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Figure 2: Conceptual Thermal Decomposition Pathway

Disclaimer: This document is intended for informational purposes only and is based on publicly

available data, which for triammonium phosphate trihydrate is limited. It is not a substitute

for rigorous experimental validation. Researchers should consult primary literature and conduct

their own analyses for any critical applications.

To cite this document: BenchChem. [Unveiling the Properties of Triammonium Phosphate
Trihydrate: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179385#physical-and-chemical-properties-of-
triammonium-phosphate-trihydrate]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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